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Compound of Interest

Compound Name: 4,4'-Dithiodianiline

Cat. No.: B145801

For researchers, scientists, and professionals in drug development, the safe handling of
chemicals is paramount. This guide provides essential safety and logistical information for 4,4'-
Dithiodianiline, including operational procedures and disposal plans, to ensure a secure
laboratory environment.

Chemical and Physical Properties

Understanding the fundamental properties of 4,4'-Dithiodianiline is the first step toward safe

handling.
Property Value
Molecular Formula C12H12N2S2[1][2]
Molecular Weight 248.37 g/mol [1]
Appearance Yellow crystalline solid or powder[3]
Melting Point 76-78 °C[4]
Solubility Sparingly soluble in water; soluble in organic

solvents like ethanol and acetone.[3]

Hazard Identification and Personal Protective
Equipment (PPE)
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4.4'-Dithiodianiline is classified with the following hazards:
e H315: Causes skin irritation.[1][4]

e H319: Causes serious eye irritation.[1][4]

» H335: May cause respiratory irritation.[1][4]

To mitigate these risks, the following personal protective equipment is mandatory:

PPE Category Equipment Specifications

Inspected before use. Dispose
Hand Protection Chemical-resistant gloves of contaminated gloves after

use.[1]

] A face shield may be required
] Safety glasses or chemical ) ]
Eye/Face Protection depending on the potential for

safety goggles )
splashing.[2][5]
Type to be selected based on
) ] ) ) the concentration and amount
Skin and Body Protection Protective clothing
of the dangerous substance at
the specific workplace.[1]
NIOSH/MSHA or European Use in areas with inadequate
Respiratory Protection Standard EN 149 approved ventilation or where dust is
respirator generated.[4]

Standard Operating Procedure for Handling

Adherence to a strict operational plan is crucial for minimizing exposure and ensuring safety.
1. Engineering Controls:
o Work in a well-ventilated area.[3]

e Use a local exhaust system to control dust generation.[2]
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» Ensure a safety shower and eye wash station are readily accessible.[4]

2. Handling and Storage:

e Avoid breathing dust, fumes, or vapors.[1][3]

e Wash hands thoroughly after handling.[1][2]

» Keep the container tightly closed and store it in a cool, dry, and dark place.[2]

e The substance is light-sensitive.[1]

3. Disposal Plan:

» Dispose of surplus and non-recyclable solutions through a licensed disposal company.[1]

o Contaminated packaging should be disposed of as unused product.[1]

Do not allow the chemical to enter drains.[6]

Emergency Procedures

In the event of an accidental exposure, immediate and appropriate action is critical.
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration.[1] Call a poison center

or doctor if you feel unwell.[3]

Skin Contact

Wash off with soap and plenty of water.[1] If skin
irritation occurs, get medical advice/attention.[2]
[3] Take off contaminated clothing and wash it

before reuse.[2][3]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[1][2][3] If eye irritation

persists, get medical advice/attention.[2][3]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person.[1]

In case of a spill, avoid dust formation and breathing vapors. Use personal protective

equipment and sweep the material into a suitable, closed container for disposal.[1]
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Preparation and Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Ventilated Area
(Fume Hood)

.

Handle with Care
Avoid Dust Formation [~

e

Store in Cool, Dry, Dark Place

Spill Occurs Personal Exposure

Keep Container Sealed —
Skin Contact: Eye Contact: Inhalation:
Wash with Soap and Water [ Rinse with Water for 15 mins Move to Fresh Air

Contain Spill Seek Medical Attention

Clean Up with Absorbent
Collect in Sealed Container

Dispose as Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling 4,4'-
Dithiodianiline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145801#personal-protective-equipment-for-handling-
4-4-dithiodianiline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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